4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid

• IUPAC Name: 4-[2-[(5-chloropyridine-2-carbonyl)amino]ethyl]benzoic acid
• InChI: InChI=1S/C15H13ClN2O3/c16-12-5-6-13(18-9-12)14(19)17-8-7-10-1-3-11(4-2-10)15(20)21/h1-6,9H,7-8H2,(H,17,19)(H,20,21)
• InChI Key: QTFXKMMUSSJYPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C2=NC=C(C=C2)Cl)C(=O)O
• Molecular Formula: C15H13ClN2O3
• Molecular Weight: 304.73 g/mol

Description

4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid, also known as CPB, is a chemical compound that has gained significant attention in the scientific community for its potential applications in the field of medicinal chemistry. This compound has been shown to possess a range of biochemical and physiological effects that make it a promising candidate for the development of new therapeutic agents.

Mechanism of Action

The mechanism of action of 4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cell proliferation and survival. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, this compound has been shown to inhibit the activity of the protein kinase Akt, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and colitis, suggesting that it may have potential as an anti-inflammatory agent. Additionally, this compound has been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anti-cancer agent. This compound has also been shown to inhibit the growth of bacterial strains, suggesting that it may have potential as an antibiotic.

Advantages and Limitations for Lab Experiments

One advantage of 4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid is that it has been shown to possess a range of pharmacological activities, making it a promising candidate for the development of new therapeutic agents. Additionally, the synthesis method for this compound has been optimized to produce high yields of pure product, making it a viable option for large-scale production. However, one limitation of this compound is that its mechanism of action is not fully understood, making it difficult to optimize its pharmacological properties.

Future Directions

There are several future directions for research on 4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid. One area of interest is the development of new therapeutic agents based on this compound. This could involve the modification of the compound to optimize its pharmacological properties or the development of new drug delivery systems to improve its efficacy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, more studies are needed to explore the potential side effects of this compound and to assess its safety for use in humans.

Synthesis Methods

The synthesis of 4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid involves the reaction of 2-amino-5-chloropyridine-2-carboxylic acid with ethyl 4-bromobenzoate in the presence of a base. The resulting product is then hydrolyzed to yield this compound. This method has been optimized to produce high yields of pure this compound, making it a viable option for large-scale production.

Scientific Research Applications

4-[2-[(5-Chloropyridine-2-carbonyl)amino]ethyl]benzoic acid has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a range of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has been tested against a variety of cancer cell lines, including breast, lung, and colon cancer, and has been shown to induce cell cycle arrest and apoptosis in these cells. Additionally, this compound has been shown to inhibit the growth of bacterial strains such as Staphylococcus aureus and Escherichia coli, making it a potential candidate for the development of new antibiotics.